![molecular formula C9H13N3O4 B1398111 4-[[(1,1-Dimethylethoxy)carbonyl]amino]-1H-pyrazole-3-carboxylic acid CAS No. 896466-71-0](/img/structure/B1398111.png)
4-[[(1,1-Dimethylethoxy)carbonyl]amino]-1H-pyrazole-3-carboxylic acid
Overview
Description
4-[(1,1-Dimethylethoxy)carbonyl]amino]-1H-pyrazole-3-carboxylic acid, also known as 4-DCP, is an organic compound found in various plants and animals. It is a key intermediate in the synthesis of many pharmaceuticals and other compounds. Its mechanism of action and biochemical and physiological effects have been studied extensively, and it has been found to possess many advantages for laboratory experiments.
Scientific Research Applications
Synthesis and Characterization
- Synthesis and Characterization of Pyrazole Derivatives : The synthesis of various substituted pyrazole dicarboxylic acid derivatives, including those related to 4-[[(1,1-Dimethylethoxy)carbonyl]amino]-1H-pyrazole-3-carboxylic acid, has been detailed. The structures of these compounds were characterized using NMR, Mass, FTIR, and elemental analysis (Kasımoğulları & Arslan, 2010).
Chemical Properties and Reactions
- Reactions Leading to Antiinflammatory and Analgesic Activities : Research has shown that certain derivatives of pyrazole, including those related to the specified compound, exhibit anti-inflammatory and analgesic activities in animal models (Menozzi et al., 1994).
- Heterocyclic γ-Amino Acids Synthesis : A study focused on the synthesis of 4-Amino(methyl)-1,3-thiazole-5-carboxylic acids, a class of constrained heterocyclic γ-amino acids, which could involve derivatives of the specified compound (Mathieu et al., 2015).
Structural Analysis
- Analysis of Pyrazole-4-Carboxylic Acids in Solid State : This research provided insights into the structure and dynamic properties of various simple pyrazole-4-carboxylic acids, which may include related compounds (Infantes et al., 2013).
Pharmaceutical Applications
- Carbonic Anhydrase Inhibitors Synthesis : A study explored the synthesis of pyrazole carboxylic acid amides, which are known to inhibit carbonic anhydrase isoenzymes, indicating potential pharmaceutical applications (Bülbül et al., 2008).
Heterocyclic Dye Synthesis
- Synthesis of Heterocyclic Dyes : Research has been conducted on the use of 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylic acid, a related compound, in the production of heterocyclic dyes, suggesting potential applications in dye synthesis (Tao et al., 2019).
properties
IUPAC Name |
4-[(2-methylpropan-2-yl)oxycarbonylamino]-1H-pyrazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O4/c1-9(2,3)16-8(15)11-5-4-10-12-6(5)7(13)14/h4H,1-3H3,(H,10,12)(H,11,15)(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VPTXKOPDNQVXFD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=C(NN=C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1R,3s,5S)-tert-Butyl 3-((tert-butoxycarbonyl)amino)-6-oxabicyclo[3.1.0]hexane-3-carboxylate](/img/structure/B1398028.png)
![2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzo[d]oxazole](/img/structure/B1398032.png)
![2-Bromo-7,8,9,10-tetrahydrocyclohepta[b]indol-6(5h)-one](/img/structure/B1398034.png)
